Cas no 56-65-5 (Adenosine 5'-Triphosphate)

• Product Name: Adenosine 5'-Triphosphate
• CAS No: 56-65-5
• MF: C₁₀H₁₆N₅O₁₃P₃
• MW: 507.181024551392
• MDL: MFCD00065467
• CID: 33629
• PubChem ID: 5957
• Update Time: 2025-06-08

Adenosine 5'-Triphosphate Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-triphosphate
• 5’-atp
• 9-beta-d-arabinofuranosyladenine5’-triphosphate
• adenosine5’-(tetrahydrogentriphosphate)
• adenylpyrophosphoricacid
• adephos
• adetol
• adynol
• atipi
• atp(nucleotide)
• atriphos
• glucobasin
• myotriphos
• striadyne
• triadenyl
• triphosaden
• triphosphaden
• ADENOSINE-5'- TRIPHOSPHORIC ACID
• ADENOSINE-5'-TRIPHOSPHATE, IMMOBILIZED ON AGAROSE 4B
• ADENOSINE TRIPHOSPHATE
• adenosine 5'-triphosphoric acid
• Adenphos
• ATP
• Striphos
• 5'-Deoxyadenylate triphosphate
• [(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl (hydroxy-phosphonooxyphosphoryl) hydrogen phosphate
• Adenosine 5'-(tetrahydrogen triphosphate)
• adenosine-5'-triphosphate
• 5'-Atp
• Adenylpyrophosphoric acid
• Triphosphoric acid adenosine ester
• ATP (nucleotide)
• Cardenosine
• Fosfobion
• Adenosintriphosphorsaeure
• Ado-5'-P-P-P
• Phosphobion
• H4atp
• Ara-ATP
• 9-beta-D-Arabinofuranosyladenine 5'-triphospha
• Adenosine-5’-triphosphoric acid
• ATP(3-)
• ATP(4-)
• Adenylpyrophosphorate
• 1xsc
• Bio1_000406
• adenosine 5' triphosphate
• AKOS022179934
• 1r0x
• 8L70Q75FXE
• bmse000006
• EN300-1073142
• NS00074063
• 9H-Purin-6-amine, 9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-.beta.-D-ribofuranosyl]-
• 119439-06-4
• BRD-A31990649-304-02-3
• ADENOSINE TRIPHOSPHATE [VANDF]
• ADENOSINE TRIPHOSPHATE [WHO-DD]
• 1vjd
• 2cbz
• Adenosine, 5'-(tetrahydrogen triphosphate)
• 1yid
• NCGC00163309-01
• SCHEMBL8979
• Bio1_000895
• Atipi , ATP disodium salt hydrate , Triphosphoric acid adenosine ester , Ara-ATP , Triphosphaden , Adenosine triphosphate;Ara-ATP , Adenosine triphosphate
• 1mau
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• CAS-56-65-5
• -beta-D-ribofuranosyl]-
• 1vjc
• ({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)phosphonic acid
• D70159
• W-105506
• 3h-adenosine triphosphate
• 1r10
• CHEMBL14249
• Adenosine triphosphate/ATP
• ADENOSINE TRIPHOSPHATE [MI]
• 2fgh
• 1m83
• AC-32151
• GTPL1713
• DTXCID302559
• Q80863
• adenosine-5'-triphosphoric acid
• 3-Methylbenzo[d]thiazol-3-iuM chloride
• ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• 126339-06-8
• s5260
• CS-7674
• BDBM2
• 1b39
• 1gz4
• 1ST1534D9
• EINECS 200-283-2
• DB-022415
• 56-65-5
• L-Carnitine-d9; Adenosine triphosphate; Adenosine 5'-triphosphate; ATP; Triphosphaden
• D08646
• ADENOSINE TRIPHOSPHATE [MART.]
• Tox21_112044
• 1maw
• AS-19204
• 5'-(tetrahydrogen triphosphate) Adenosine
• Adenosine-5'-(tetrahydrogen triphosphate)
• SBI-0635025.0002
• bmse000854
• Epitope ID:135612
• 1b38
• 1kxp
• BDBM50366480
• 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]
• Triphosadenine (DCF)
• C00002
• DB00171
• Bio1_001384
• 1gz3
• 1y8p
• 1t44
• adenylpyrophosphate
• BRD-A31990649-304-03-1
• adenosine-triphosphate
• A9788C43-4BC5-46E2-8560-41C5FA7D3AA3
• MFCD00065467
• C10H16N5O13P3
• bmse000993
• HY-B2176
• Adenosine 5'-triphosphate; Triphosphaden
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• CHEBI:15422
• DTXSID6022559
• Adenosine 5'-triphosphorate
• [[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxyphosphonic acid
• 9-beta-D-Arabinofuranosyladenine 5'-triphosphate
• UNII-8L70Q75FXE
• Adenosine triphosphic acid
• 200-283-2
• ADENOSINE TRIPHOSPHATE (MART.)
• 51963-61-2
• MSK1534D9
• ADENOSINE TRIPHOSPHATE [INCI]
• Adenosine 5'-Triphosphate

• MDL： MFCD00065467
• Inchi： 1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)
• InChI Key： ZKHQWZAMYRWXGA-UHFFFAOYSA-N
• SMILES： NC1C2=C(N(C3C(O)C(O)C(COP(OP(OP(=O)(O)O)(=O)O)(=O)O)O3)C=N2)N=CN=1

Computed Properties

• Exact Mass: 506.99600
• Monoisotopic Mass: 506.995745
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 279

Experimental Properties

• Color/Form: White amorphous powder.
• Density: 1.0 g/mL at 20 °C
• Melting Point: 144°C (rough estimate)
• Boiling Point: 951°C at 760 mmHg
• Flash Point: No date available
• Refractive Index: 1.904
• PSA: 308.56000
• LogP: -1.04780
• Specific Rotation: D22 -26.7° (c = 3.095)
• Solubility: Soluble in water, insoluble in ethanol, ether and other organic solvents.
• Vapor Pressure: No date available

Adenosine 5'-Triphosphate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates

Additional information on Adenosine 5'-Triphosphate

Comprehensive Guide to Adenosine 5'-Triphosphate (CAS No. 56-65-5): The Energy Currency of Life

Adenosine 5'-Triphosphate (ATP), with the CAS No. 56-65-5, is a fundamental molecule in cellular energy metabolism. Often referred to as the "molecular unit of currency," ATP plays a pivotal role in bioenergetics, cellular signaling, and biochemical synthesis. Its universal presence across all life forms makes it a cornerstone of modern molecular biology and biomedical research.

The structure of Adenosine 5'-Triphosphate consists of an adenine base, a ribose sugar, and three phosphate groups. The high-energy bonds between these phosphate groups store energy, which is released during hydrolysis to Adenosine Diphosphate (ADP) or Adenosine Monophosphate (AMP). This energy drives critical processes like muscle contraction, nerve impulse propagation, and protein synthesis.

Recent advancements in metabolic engineering and synthetic biology have reignited interest in ATP's applications. Researchers are exploring its potential in cellular regeneration, anti-aging therapies, and performance enhancement—topics frequently searched in health optimization communities. The growing demand for ATP supplements in sports nutrition also reflects its relevance in mitochondrial health and energy metabolism.

In biotechnology, ATP serves as a cofactor in PCR amplification and enzymatic assays. Its role in luciferase-based detection systems (like those used in COVID-19 testing) has gained attention during the pandemic. The compound's CAS No. 56-65-5 is essential for regulatory documentation in pharmaceutical manufacturing and diagnostic kit production.

Emerging studies investigate ATP's extracellular functions, particularly in purinergic signaling. This has implications for neurological disorders and immune responses—areas with high search volume among medical professionals. The molecule's interaction with P2X and P2Y receptors is a hot topic in drug discovery pipelines.

From an industrial perspective, Adenosine 5'-Triphosphate production utilizes enzymatic synthesis or microbial fermentation. Quality control measures focus on HPLC purity analysis and endotoxin testing, crucial for research-grade ATP and GMP-certified ATP used in therapeutics. Storage conditions typically require -20°C stabilization to prevent degradation.

The environmental impact of ATP-related research has prompted development of green chemistry approaches. Sustainable production methods align with growing searches for eco-friendly biomolecules and circular economy solutions in biotech. This positions ATP as both a scientific tool and a sustainability indicator in life sciences.

Future directions include ATP's integration with nanotechnology for targeted drug delivery and its potential in biohybrid systems. These cutting-edge applications respond to frequent queries about next-generation therapeutics and human augmentation technologies. The continued study of CAS No. 56-65-5 promises breakthroughs across precision medicine and bioengineering disciplines.